2,2-bis(4-iodophenyl)acetic acid

• CAS No.: 21771-80-2
• Molecular Formula: C14H10I2O2
• Molecular Weight: 464.04 g/mol
• IUPAC Name: 2,2-bis(4-iodophenyl)acetic acid
• InChI: InChI=1S/C14H10I2O2/c15-11-5-1-9(2-6-11)13(14(17)18)10-3-7-12(16)8-4-10/h1-8,13H,(H,17,18)
• InChI Key: JJGVKAUMXWKKSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)I)C(=O)O)I

Description

2,2-bis(4-iodophenyl)acetic acid is an organic compound with the molecular formula C14H10I2O2 It is characterized by the presence of two iodine atoms attached to phenyl rings, which are further connected to an acetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-bis(4-iodophenyl)acetic acid typically involves the iodination of phenylacetic acid derivatives. One common method is the reaction of 4-iodophenylacetic acid with iodine in the presence of a suitable oxidizing agent. The reaction conditions often include the use of solvents like tetrahydrofuran and catalysts to facilitate the iodination process .

Industrial Production Methods

Industrial production of this compound may involve large-scale iodination reactions using optimized conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

2,2-bis(4-iodophenyl)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the iodine atoms to less reactive groups.

Substitution: The iodine atoms can be substituted with other functional groups through reactions like Suzuki coupling.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Palladium-catalyzed Suzuki coupling reactions are frequently employed, using boronic acids as reagents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, Suzuki coupling can yield biaryl compounds, while oxidation can produce carboxylic acids .

Scientific Research Applications

2,2-bis(4-iodophenyl)acetic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules through coupling reactions.

Biology: The compound can be used in the synthesis of biologically active molecules, including potential pharmaceuticals.

Medicine: Research into its derivatives may lead to the development of new drugs with specific therapeutic effects.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2,2-bis(4-iodophenyl)acetic acid involves its interaction with molecular targets through its iodine atoms. These interactions can lead to the formation of new chemical bonds or the modification of existing ones. The pathways involved may include catalytic cycles in coupling reactions or redox processes in oxidation and reduction reactions .

Comparison with Similar Compounds

Similar Compounds

2-iodophenylacetic acid: A related compound with a single iodine atom on the phenyl ring.

4-iodophenylacetic acid: Another similar compound with the iodine atom positioned differently on the phenyl ring.

Uniqueness

2,2-bis(4-iodophenyl)acetic acid is unique due to the presence of two iodine atoms, which enhances its reactivity and allows for more diverse chemical transformations compared to its mono-iodinated counterparts .